Methyl N-hydroxy-2-phenylethanimidate

• CAS No.: 63820-38-2
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: methyl N-hydroxy-2-phenylethanimidate
• InChI: InChI=1S/C9H11NO2/c1-12-9(10-11)7-8-5-3-2-4-6-8/h2-6,11H,7H2,1H3
• InChI Key: FHALDZIEAFCKFT-UHFFFAOYSA-N
• Canonical SMILES: COC(=NO)CC1=CC=CC=C1

Description

Methyl N-hydroxy-2-phenylethanimidate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl phenylacetimidate hydrochloride (30.9 grams; 0.167 mole) was stirred with solid hydroxylamine hydrochloride (12.8 grams; 0.184 mole) in dimethyl formamide (120 ml) while ammonia gas was added slowly without cooling. Ammonia addition (approximately 5 grams) was stopped when the temperature of the mixture peaked at 40° C. and dropped to 29° C. The slurry was then cooled in an ice bath and filtered. The filtrate (131 grams) was analyzed by GC and GC-mass spectroscopy and established to contain methyl N-hydroxyphenylacetimidate (23.4 grams; 84.8% yield).